Cas no 1804349-85-6 (3-(Bromomethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine)

3-(Bromomethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine is a halogenated pyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—a bromomethyl group, iodine substituent, nitro group, and trifluoromethoxy moiety—make it a versatile intermediate for constructing complex heterocyclic frameworks. The presence of multiple reactive sites enables selective functionalization, facilitating applications in cross-coupling reactions, nucleophilic substitutions, and medicinal chemistry. The trifluoromethoxy group enhances lipophilicity, which is valuable in drug design. This compound is particularly useful for developing agrochemicals and bioactive molecules due to its electron-withdrawing and steric effects. High purity and stability ensure reliable performance in demanding synthetic protocols.
3-(Bromomethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine structure
1804349-85-6 structure
Product Name:3-(Bromomethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine
CAS No:1804349-85-6
MF:C7H3BrF3IN2O3
MW:426.914003610611
CID:4835459
Update Time:2025-05-19

3-(Bromomethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(Bromomethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine
    • Inchi: 1S/C7H3BrF3IN2O3/c8-1-3-5(14(15)16)4(2-13-6(3)12)17-7(9,10)11/h2H,1H2
    • InChI Key: SSXRAMDAAAOVDH-UHFFFAOYSA-N
    • SMILES: IC1C(CBr)=C(C(=CN=1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 289
  • XLogP3: 3.1
  • Topological Polar Surface Area: 67.9

3-(Bromomethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029091541-1g
3-(Bromomethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine
1804349-85-6 97%
1g
$1,549.60 2022-04-02

3-(Bromomethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine Related Literature

Additional information on 3-(Bromomethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine

Research Briefing on 3-(Bromomethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine (CAS: 1804349-85-6)

3-(Bromomethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine (CAS: 1804349-85-6) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique nitro and trifluoromethoxy substituents, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and other biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's structural features, including the bromomethyl and iodo functional groups, make it an attractive candidate for further derivatization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. Recent research has focused on optimizing the synthesis of 3-(Bromomethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine to improve yield and purity, which are critical for its application in high-throughput screening and lead optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound as a key building block in the synthesis of novel pyridine-based kinase inhibitors. The study highlighted the compound's ability to undergo Suzuki-Miyaura coupling reactions, enabling the rapid generation of diverse libraries of potential drug candidates. The resulting compounds exhibited promising activity against a range of kinase targets, including those implicated in cancer and inflammatory diseases.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of derivatives synthesized from 3-(Bromomethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine. The study found that certain derivatives displayed potent activity against multidrug-resistant bacterial strains, suggesting potential applications in addressing the global challenge of antibiotic resistance. The trifluoromethoxy group, in particular, was noted for its role in enhancing the compounds' metabolic stability and bioavailability.

Despite these promising findings, challenges remain in the scalable synthesis and functionalization of 3-(Bromomethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine. Current research efforts are directed toward developing more efficient catalytic systems and greener synthetic routes to minimize environmental impact. Additionally, further preclinical studies are needed to fully elucidate the compound's safety profile and therapeutic potential.

In conclusion, 3-(Bromomethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine (CAS: 1804349-85-6) represents a valuable tool in the chemical biology and medicinal chemistry toolkit. Its unique structural attributes and reactivity make it a promising candidate for the development of next-generation therapeutics. Continued research in this area is expected to yield significant advancements in drug discovery and development.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.